Cas no 1351804-93-7 (1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid
• CAS No: 1351804-93-7
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5060067
• Update Time: 2025-05-22

1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid
• STL145700
• 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C18H19N3O2/c1-2-12-3-4-16-15(9-12)17(14(10-19)11-20-16)21-7-5-13(6-8-21)18(22)23/h3-4,9,11,13H,2,5-8H2,1H3,(H,22,23)
• InChI Key： DUFOWZUMYXJKLH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C(C#N)=CN=C3C=CC(CC)=CC=23)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 478
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid

Research Brief on 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid (CAS: 1351804-93-7)

1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid (CAS: 1351804-93-7) is a quinoline-based small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, an ethyl substituent, and a carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid involves multi-step organic reactions, with key intermediates being carefully characterized using techniques such as NMR spectroscopy and mass spectrometry. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological evaluations. The compound's structural attributes suggest potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent in vitro studies have demonstrated that 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid exhibits inhibitory activity against specific kinases implicated in cancer progression. For instance, it has shown moderate to strong inhibition of protein kinases such as PI3K and mTOR, which are key regulators of cell growth and survival. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to the ATP-binding sites of these kinases, thereby disrupting their activity.

In addition to its anticancer potential, preliminary data suggest that this compound may also possess anti-inflammatory properties. Experiments in cell-based models of inflammation have revealed its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality makes it an attractive candidate for further investigation in diseases where both inflammation and proliferation play a role, such as rheumatoid arthritis and certain cancers.

Despite these promising results, challenges remain in the development of 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Researchers are currently exploring prodrug strategies and formulation approaches to enhance its drug-like properties.

In conclusion, 1-(3-Cyano-6-ethylquinolin-4-yl)piperidine-4-carboxylic acid represents a novel chemical entity with significant therapeutic potential. Its unique structure and preliminary biological activities warrant further investigation to fully elucidate its mechanism of action and optimize its pharmacological profile. Continued research efforts in this direction could lead to the development of new treatments for cancer and inflammatory diseases, addressing unmet medical needs in these areas.